(3,4-Dimethoxyphenyl)[(4-methylphenyl)sulfonyl]acetonitrile

• Molecular Formula: C17H17NO4S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)sulfonylacetonitrile
• InChI: InChI=1S/C17H17NO4S/c1-12-4-7-14(8-5-12)23(19,20)17(11-18)13-6-9-15(21-2)16(10-13)22-3/h4-10,17H,1-3H3
• InChI Key: RKOJMMNNRXMSAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(C#N)C2=CC(=C(C=C2)OC)OC

Description

(3,4-Dimethoxyphenyl)[(4-methylphenyl)sulfonyl]acetonitrile is a chemical compound with the molecular formula C17H17NO4S and a molecular weight of 331.39 g/mol . This compound is known for its applications in organic synthesis and its role as an intermediate in various chemical reactions.

Preparation Methods

The synthesis of (3,4-Dimethoxyphenyl)[(4-methylphenyl)sulfonyl]acetonitrile typically involves the reaction of benzo[b]thiophene-2-carbaldehyde with (3,4-dimethoxyphenyl)acetonitrile in the presence of methanolic potassium hydroxide . The reaction conditions often include recrystallization from ethanol or methanol to purify the product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

(3,4-Dimethoxyphenyl)[(4-methylphenyl)sulfonyl]acetonitrile undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common reagents and conditions used in these reactions include methanolic potassium hydroxide for synthesis and various oxidizing or reducing agents for subsequent reactions . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(3,4-Dimethoxyphenyl)[(4-methylphenyl)sulfonyl]acetonitrile has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including modified diterpenes and other bioactive compounds.

Medicine: Research into its derivatives may lead to the development of new pharmaceuticals with therapeutic potential.

Industry: It is employed in the production of various chemical products, including those used in the pharmaceutical and agrochemical industries.

Mechanism of Action

The mechanism of action of (3,4-Dimethoxyphenyl)[(4-methylphenyl)sulfonyl]acetonitrile involves its interaction with molecular targets through its functional groups. The sulfonyl and nitrile groups play a crucial role in its reactivity and interaction with other molecules. The pathways involved in its mechanism of action depend on the specific reactions and applications it is used for .

Comparison with Similar Compounds

Similar compounds to (3,4-Dimethoxyphenyl)[(4-methylphenyl)sulfonyl]acetonitrile include:

(3,4-Dimethoxyphenyl)acetonitrile: This compound is structurally similar and is used in similar synthetic applications.

4-Methoxyphenylacetonitrile: Another related compound with similar reactivity and applications.

3,4-Dimethoxyphenylacetic acid: This compound shares the dimethoxyphenyl group and is used in various organic syntheses.

The uniqueness of this compound lies in its specific combination of functional groups, which provides distinct reactivity and applications in organic synthesis and research.